![molecular formula C11H14ClN3O B555304 (S)-2-Amino-3-(1H-indol-3-yl)propanamide hydrochloride CAS No. 5022-65-1](/img/structure/B555304.png)
(S)-2-Amino-3-(1H-indol-3-yl)propanamide hydrochloride
Overview
Description
(S)-2-Amino-3-(1H-indol-3-yl)propanamide hydrochloride, also known as (S)-AIPH, is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of the amino acid tryptophan and is a chiral compound, meaning that it has two different forms that are mirror images of each other. It has a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-diabetic, and anti-viral properties. In addition, it has been used in the development of novel drugs and in the study of various biochemical and physiological processes.
Scientific Research Applications
Immunomodulatory Potential
This compound has been investigated for its immunosuppressive activities. Giraud et al. (2010) synthesized N-aryl-3-(indol-3-yl)propanamides and evaluated their effectiveness in inhibiting immune response. They identified a particular derivative that showed significant activity in both in vitro and in vivo assays, indicating potential use in immune-related conditions (Giraud et al., 2010).
Antimicrobial and Antitubercular Applications
A study by Karuvalam et al. (2013) synthesized a series of derivatives and tested them for antimicrobial and antitubercular activities. The compounds displayed promising results against various microbial strains, including Mycobacterium tuberculosis (Karuvalam et al., 2013).
Synthesis Techniques
Tan, Lim, and Dolzhenko (2017) explored microwave-assisted synthesis techniques for related compounds. Their study demonstrated efficient and novel methods for creating derivatives, which could have applications in drug development and chemical research (Tan, Lim, & Dolzhenko, 2017).
Inhibitory Effects on Urease Enzyme
Nazir et al. (2018) developed novel indole-based oxadiazole scaffolds and tested them as urease inhibitors. These compounds showed potent inhibitory activity and could be considered in the design of new therapeutic agents (Nazir et al., 2018).
Inflammation and NSAID Alternatives
Dassonville et al. (2008) synthesized N-pyridinyl(methyl)indolylpropanamides as non-acidic NSAIDs. Their studies showed promising results in inflammation inhibition, offering a potential alternative to traditional NSAIDs (Dassonville et al., 2008).
Corrosion Inhibition
Verma et al. (2016) investigated 3-amino alkylated indoles as corrosion inhibitors for mild steel, finding them effective in reducing corrosion in acidic environments. This application is of interest in industrial settings (Verma et al., 2016).
Mechanism of Action
Target of Action
H-Trp-NH2.HCl is an endogenous metabolite The specific primary targets of H-Trp-NH2It’s known to be a metabolite of l-tryptophan , suggesting it may interact with similar biological targets.
Mode of Action
The exact mode of action of H-Trp-NH2It’s known that l-tryptophanamide, an endogenous metabolite of l-tryptophan, inhibits proliferation of, and induces necrosis in, human retinal pigment epithelium cells (hrpecs) . This suggests that H-Trp-NH2.HCl may have similar effects.
Biochemical Pathways
The specific biochemical pathways affected by H-Trp-NH2As a metabolite of l-tryptophan, it may be involved in the tryptophan metabolism pathway .
Result of Action
The molecular and cellular effects of H-Trp-NH2It has been reported that l-tryptophanamide, an endogenous metabolite of l-tryptophan, inhibits proliferation of, and induces necrosis in, human retinal pigment epithelium cells (hrpecs) . This suggests that H-Trp-NH2.HCl may have similar effects.
properties
IUPAC Name |
(2S)-2-amino-3-(1H-indol-3-yl)propanamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O.ClH/c12-9(11(13)15)5-7-6-14-10-4-2-1-3-8(7)10;/h1-4,6,9,14H,5,12H2,(H2,13,15);1H/t9-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOBDANBSEWOYKN-FVGYRXGTSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CC(C(=O)N)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2)C[C@@H](C(=O)N)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501036172 | |
Record name | L-Tryptophanamide hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501036172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5022-65-1 | |
Record name | 1H-Indole-3-propanamide, α-amino-, hydrochloride (1:1), (αS)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5022-65-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (S)-alpha-Amino-1H-indole-3-propionamide monohydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005022651 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | L-Tryptophanamide hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501036172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-α-amino-1H-indole-3-propionamide monohydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.372 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.